An In-depth Technical Guide to the Synthesis and Characterization of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol
An In-depth Technical Guide to the Synthesis and Characterization of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol
Abstract
This technical guide provides a comprehensive overview of the synthesis and characterization of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol, a heterocyclic compound of significant interest in medicinal chemistry. The benzothieno[2,3-d]pyrimidine scaffold is a well-regarded pharmacophore, known for its diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] This document details a robust, multi-step synthetic pathway, beginning with the versatile Gewald reaction, followed by pyrimidine ring formation and subsequent thionation. Each experimental stage is accompanied by in-depth procedural details and an explanation of the underlying chemical principles. Furthermore, a thorough guide to the structural elucidation of the target molecule using modern spectroscopic techniques is presented, supported by expected data derived from analogous structures. This guide is intended for researchers and professionals in the fields of organic synthesis, medicinal chemistry, and drug development.
Introduction: The Significance of the Benzothieno[2,3-d]pyrimidine Scaffold
The fusion of thiophene and pyrimidine rings creates the thienopyrimidine scaffold, a class of heterocyclic compounds that has garnered substantial attention from the scientific community. Structurally, these compounds can be considered bioisosteres of purines, the fundamental components of DNA and RNA, which allows them to interact with a wide array of biological targets.[2] The 5,6,7,8-tetrahydrobenzo[3][4]thieno[2,3-d]pyrimidine core, in particular, has been identified as a privileged scaffold in drug discovery. Derivatives of this core have demonstrated potent activity as microtubule targeting agents, inhibitors of various kinases, and as anti-malarial agents.[5][6][7]
The introduction of a thiol group at the 4-position of the pyrimidine ring is a key structural modification. The thiol-thione tautomerism of the resulting product introduces a unique set of physicochemical properties, enhancing its potential for hydrogen bonding and coordination with metallic centers in enzymes, thereby opening new avenues for therapeutic applications. This guide provides a detailed roadmap for the reliable synthesis and rigorous characterization of this promising molecule.
Retrosynthetic Analysis and Synthetic Strategy
Our synthetic approach to 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol is designed as a logical and efficient three-stage process. The overall strategy is based on the initial construction of the fused thiophene ring system, followed by the annulation of the pyrimidine ring, and concluding with the functional group transformation to introduce the desired thiol moiety.
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Retrosynthetic pathway for the target molecule.
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Stage 1: Gewald Reaction. This powerful, one-pot, multi-component reaction is the cornerstone of our synthesis. It allows for the efficient construction of the highly substituted 2-aminothiophene core from simple, commercially available starting materials: cyclohexanone, ethyl cyanoacetate, and elemental sulfur.[3][8]
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Stage 2: Pyrimidine Ring Annulation. The resulting 2-amino-3-carbethoxythiophene intermediate is then cyclized to form the pyrimidinone ring. Heating with formamide provides a straightforward and high-yielding method to construct the 5,6,7,8-Tetrahydrobenzo[3][4]thieno[2,3-d]pyrimidin-4(3H)-one.[7][8]
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Stage 3: Thionation. The final step involves the conversion of the carbonyl group of the pyrimidinone to a thiocarbonyl group. This is achieved through thionation, a classic transformation for which reagents like Lawesson's Reagent or phosphorus pentasulfide (P₄S₁₀) are highly effective.[5][9][10]
Detailed Experimental Protocols
Disclaimer: All experimental work should be conducted in a well-ventilated fume hood by trained personnel, using appropriate personal protective equipment (PPE).
Stage 1: Synthesis of Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
This initial step utilizes the Gewald reaction, a reliable method for synthesizing 2-aminothiophenes.[3][8] The reaction proceeds through an initial Knoevenagel condensation between cyclohexanone and ethyl cyanoacetate, followed by the addition of sulfur and subsequent cyclization.[11]
Protocol:
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To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, add elemental sulfur (3.2 g, 0.1 mol) and absolute ethanol (50 mL).
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To this suspension, add cyclohexanone (9.8 g, 0.1 mol) and ethyl cyanoacetate (11.3 g, 0.1 mol).
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Stir the mixture at room temperature and add morpholine (8.7 g, 0.1 mol) dropwise over a period of 30 minutes. An exothermic reaction will be observed.
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After the addition is complete, heat the reaction mixture to reflux for 2 hours.
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Cool the mixture to room temperature and then place it in an ice bath for 1 hour to facilitate precipitation.
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Collect the precipitated solid by vacuum filtration, wash with cold ethanol (2 x 20 mL), and dry under vacuum to yield the product as a yellow crystalline solid.
Stage 2: Synthesis of 5,6,7,8-Tetrahydrobenzo[3][4]thieno[2,3-d]pyrimidin-4(3H)-one
The pyrimidine ring is constructed by heating the 2-aminothiophene intermediate with an excess of formamide. This reaction proceeds via an initial formation of an N-formyl intermediate, which then undergoes intramolecular cyclization and dehydration.[7][8]
Protocol:
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In a 100 mL round-bottom flask, place the Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate (22.5 g, 0.1 mol) obtained from Stage 1.
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Add an excess of formamide (50 mL).
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Heat the mixture at 180-190 °C for 4 hours under an inert atmosphere (e.g., nitrogen or argon).
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Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Upon completion, cool the reaction mixture to room temperature, which will cause the product to solidify.
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Pour the mixture into ice-cold water (200 mL) and stir for 30 minutes.
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Collect the solid product by vacuum filtration, wash thoroughly with water, and then with a small amount of cold ethanol.
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Dry the product under vacuum to afford the pyrimidinone as a light brown solid.
Stage 3: Synthesis of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol
The final transformation is the conversion of the C4-carbonyl group to a C4-thiol. This is achieved via a thionation reaction. Lawesson's reagent is a common and effective choice for this transformation of amides and lactams to their thio-analogs.[5][9] The product will exist as a tautomeric mixture of the thiol and the more stable thione form.
Protocol:
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In a 250 mL round-bottom flask, suspend the 5,6,7,8-Tetrahydrobenzo[3][4]thieno[2,3-d]pyrimidin-4(3H)-one (2.2 g, 10 mmol) from Stage 2 in anhydrous toluene (100 mL).
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Add Lawesson's reagent (4.45 g, 11 mmol, 1.1 equivalents) to the suspension.
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Heat the reaction mixture to reflux under an inert atmosphere for 6-8 hours. The reaction should be monitored by TLC until the starting material is consumed.
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After cooling to room temperature, remove the solvent under reduced pressure.
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The resulting residue can be purified by column chromatography on silica gel, using a mixture of hexane and ethyl acetate as the eluent, to yield the final product.
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Experimental workflow for the synthesis.
Characterization and Structural Elucidation
Rigorous characterization is essential to confirm the identity and purity of the synthesized 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol. The following techniques are recommended, along with expected data based on the analysis of structurally similar compounds.[1][12]
Physical Properties
| Property | Expected Value |
| Appearance | Yellowish to off-white solid |
| Melting Point | >200 °C (decomposition likely) |
| Solubility | Soluble in DMSO, DMF; sparingly soluble in methanol, chloroform |
| Molecular Formula | C₁₀H₁₀N₂S₂ |
| Molecular Weight | 222.33 g/mol |
Spectroscopic Data
The following table summarizes the expected spectroscopic data for the final product. The thione tautomer is generally the major form in the solid state and in solution, which will be reflected in the spectroscopic data.
| Technique | Expected Observations and Interpretations |
| ¹H NMR (400 MHz, DMSO-d₆) | δ ~13.5-12.5 (s, 1H): Broad singlet for the N-H proton of the thione tautomer. δ ~8.2 (s, 1H): Singlet for the C2-H proton of the pyrimidine ring. δ ~2.9-2.7 (m, 4H): Multiplets corresponding to the two CH₂ groups adjacent to the aromatic rings (C5-H and C8-H). δ ~1.9-1.7 (m, 4H): Multiplets for the remaining two CH₂ groups of the tetrahydrobenzo moiety (C6-H and C7-H). |
| ¹³C NMR (100 MHz, DMSO-d₆) | δ ~175: Thiocarbonyl carbon (C=S). δ ~160-150: Quaternary carbons of the fused ring system. δ ~145: C2 carbon of the pyrimidine ring. δ ~130-115: Other quaternary carbons of the thiophene ring. δ ~26-22: Four signals corresponding to the four CH₂ carbons of the tetrahydrobenzo moiety. |
| FT-IR (KBr, cm⁻¹) | ~3200-3100: N-H stretching vibration. ~3050: Aromatic C-H stretching. ~2950-2850: Aliphatic C-H stretching. ~1600-1550: C=N and C=C stretching vibrations. ~1200-1100: C=S stretching vibration (characteristic). |
| Mass Spectrometry (ESI-MS) | m/z: [M+H]⁺ expected at 223.03. |
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Workflow for product characterization.
Conclusion and Future Outlook
This guide has outlined a detailed and reliable methodology for the synthesis of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol. By leveraging the efficiency of the Gewald reaction and employing classical heterocyclic chemistry transformations, the target molecule can be obtained in good yield and high purity. The provided characterization data serves as a benchmark for researchers to verify the successful synthesis of this compound.
The inherent biological potential of the benzothieno[2,3-d]pyrimidine scaffold, coupled with the unique properties of the 4-thiol functional group, makes this molecule a highly attractive candidate for further investigation in drug discovery programs. Future work should focus on exploring its efficacy in various biological assays, elucidating its mechanism of action, and potentially developing further derivatives to optimize its therapeutic properties.
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